5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 3-[(3-chloro-4-methylanilino)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H15ClN4S/c1-3-17-11(15-16-12(17)18)7-14-9-5-4-8(2)10(13)6-9/h4-6,14H,3,7H2,1-2H3,(H,16,18)
• InChI Key: HCFVOKSKJIFQPM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)CNC2=CC(=C(C=C2)C)Cl
• Molecular Formula: C12H15ClN4S
• Molecular Weight: 282.79 g/mol

Description

5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol, also known as CMPT, is a novel, organosulfur compound with a wide range of potential applications in the fields of science and medicine. CMPT is a derivative of 4-ethyl-4H-[1,2,4]triazole-3-thiol, which is an organosulfur compound that has been studied extensively for its potential therapeutic and diagnostic applications. CMPT has been found to possess a range of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer effects.

Scientific Research Applications

Chemical and Biological Properties

The chemistry of 1,2,4-triazole and its derivatives, including 5-[(3-Chloro-4-methyl-phenylamino)-methyl]-4-ethyl-4H-[1,2,4]triazole-3-thiol, has garnered significant interest due to their valuable properties and presence as fragments in various known drugs and biologically active compounds. These compounds are extensively studied for their potential in synthesizing new drugs and exploring their physical-chemical and biological properties. The synthesis process often involves classical methods and aims at obtaining salts and acids with these heterocyclic fragments to investigate their biological potential through molecular modeling methods (Hotsulia & Fedotov, 2020).

Antimicrobial and Antiproliferative Activities

1,2,4-Triazole derivatives have been synthesized and evaluated for their antimicrobial activities, demonstrating a range of effects against various microbial strains. This includes the development of Mannich and Schiff bases from these compounds to enhance their activity spectrum (Bayrak et al., 2009). Moreover, the derivatives of 1,2,4-triazole-3-thiol have shown to inhibit cancer cell migration and growth in melanoma, breast, and pancreatic cancer spheroids, highlighting their potential as antimetastatic candidates (Šermukšnytė et al., 2022).

Synthesis and Structural Analysis

Synthesis methods for 1,2,4-triazole and its derivatives are pivotal in exploring their potential applications. This includes the development of new synthetic routes, optimization of conditions, and structural analysis through various physical-chemical methods of analysis to confirm the compounds' structure, composition, and purity. Such studies provide a foundation for further exploration of these compounds in various scientific applications, including medicinal chemistry (Nikpour & Motamedi, 2015).

Pharmacological Potential

Exploratory research into the pharmacological potential of 1,2,4-triazole derivatives includes assessing their effects on the central nervous system (CNS) in animal models, evaluating their anti-proliferative activities against cancer cells, and their potential as urease inhibitors. Such studies aim to uncover new therapeutic agents with improved efficacy and selectivity for treating various diseases (Ali et al., 2022).

Mechanism of Action

Target of Action

It is known that triazole compounds, which this compound is a derivative of, are capable of binding in the biological system with a variety of enzymes and receptors . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . This interaction can lead to changes in the function of the target, which can result in a therapeutic effect .

Biochemical Pathways

Triazole derivatives have been found to exhibit a wide range of pharmaceutical activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities . These activities suggest that the compound may affect multiple biochemical pathways.

Result of Action

Given the wide range of activities exhibited by triazole derivatives, it can be inferred that the compound may have diverse effects at the molecular and cellular level .